N-cyclopentyl-2,4-difluorobenzenesulfonamide

• Molecular Formula: C11H13F2NO2S
• Molecular Weight: 261.29 g/mol
• IUPAC Name: N-cyclopentyl-2,4-difluorobenzenesulfonamide
• InChI: InChI=1S/C11H13F2NO2S/c12-8-5-6-11(10(13)7-8)17(15,16)14-9-3-1-2-4-9/h5-7,9,14H,1-4H2
• InChI Key: XFBZKEJJECGKAJ-UHFFFAOYSA-N
• SMILES: C1CCC(C1)NS(=O)(=O)C2=C(C=C(C=C2)F)F

Description

N-cyclopentyl-2,4-difluorobenzenesulfonamide, also known as CFTRinh-172, is a small molecule inhibitor that targets the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is a chloride ion channel that plays a vital role in regulating the movement of salt and water in and out of cells. Mutations in the CFTR gene can lead to cystic fibrosis (CF), a life-threatening genetic disorder that affects the lungs, pancreas, and other organs. CFTRinh-172 has been extensively studied as a potential therapeutic agent for CF and other diseases that involve CFTR dysfunction.

Mechanism of Action

N-cyclopentyl-2,4-difluorobenzenesulfonamide binds to a specific site on the CFTR protein and blocks the movement of chloride ions through the channel. This results in a decrease in chloride secretion and an increase in the concentration of salt and water in the affected tissues. This compound has been shown to be a potent and selective inhibitor of CFTR, with little or no effect on other ion channels.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its inhibitory effect on CFTR-mediated chloride secretion, it has been shown to reduce inflammation and mucus production in the airways of CF patients. It has also been shown to improve the function of pancreatic beta cells, which are responsible for producing insulin.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-2,4-difluorobenzenesulfonamide has several advantages as a tool for scientific research. It is a potent and selective inhibitor of CFTR, making it a useful tool for studying the function and regulation of this important ion channel. It is also relatively easy to synthesize and purify, and has been extensively characterized using a variety of biochemical and biophysical techniques.
However, there are also some limitations to the use of this compound in lab experiments. It is a small molecule inhibitor that targets a specific site on the CFTR protein, and may not accurately reflect the complex regulation of CFTR in vivo. In addition, the effects of this compound may vary depending on the cell type and experimental conditions used.

Future Directions

There are many potential future directions for research on N-cyclopentyl-2,4-difluorobenzenesulfonamide and its use in treating CF and other diseases. Some possible areas of future research include:
- Optimization of this compound as a therapeutic agent, including the development of more potent and selective inhibitors and the identification of new targets for CFTR modulation.
- Investigation of the effects of this compound on other ion channels and physiological processes, including the regulation of sodium and bicarbonate transport and the modulation of inflammation and oxidative stress.
- Development of new methods for delivering this compound to the lungs and other affected tissues, including the use of nanoparticles and other targeted drug delivery systems.
- Investigation of the potential use of this compound in combination with other drugs and therapies for CF and other diseases, including gene therapy and other emerging treatments.

Synthesis Methods

N-cyclopentyl-2,4-difluorobenzenesulfonamide can be synthesized using a variety of methods, including the reaction of 2,4-difluorobenzenesulfonyl chloride with cyclopentylamine in the presence of a base such as triethylamine. The resulting this compound can be purified using column chromatography and characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

N-cyclopentyl-2,4-difluorobenzenesulfonamide has been widely used in scientific research to study the function and regulation of CFTR. It has been shown to inhibit CFTR-mediated chloride secretion in a variety of cell types, including airway epithelial cells and intestinal cells. This compound has also been used to investigate the role of CFTR in other physiological processes, such as sweat gland function and pancreatic secretion.